Potassium (ethylenediaminetetraacetato)cobaltate(III)

• CAS No.: 14240-00-7
• Molecular Formula: C10H16CoKN2O8+
• Molecular Weight: 390.27 g/mol
• IUPAC Name: potassium;2-[2-[bis(carboxymethyl)amino]ethyl-(carboxymethyl)amino]acetic acid;cobalt
• InChI: InChI=1S/C10H16N2O8.Co.K/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);;/q;;+1
• InChI Key: FJGDOCZKSXGNRZ-UHFFFAOYSA-N
• Canonical SMILES: C(CN(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O.[K+].[Co]

Description

Potassium (ethylenediaminetetraacetato)cobaltate(III) is a coordination compound with the formula K[Co(edta)]·2H₂O. It is a complex of cobalt(III) with ethylenediaminetetraacetic acid (EDTA) as the ligand. This compound is known for its stability and has been extensively studied for its structural and chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of potassium (ethylenediaminetetraacetato)cobaltate(III) involves the reaction of cobalt(II) chloride hexahydrate, potassium acetate, and ethylenediaminetetraacetic acid in water. The mixture is heated, and hydrogen peroxide is added to oxidize cobalt(II) to cobalt(III). The reaction mixture is then filtered, concentrated, and precipitated with ethanol to obtain the product .

Industrial Production Methods

While the detailed industrial production methods are not extensively documented, the laboratory synthesis method can be scaled up for industrial purposes. The key steps involve maintaining precise reaction conditions and ensuring the purity of reagents to achieve high yields and product quality.

Chemical Reactions Analysis

Types of Reactions

Potassium (ethylenediaminetetraacetato)cobaltate(III) undergoes various chemical reactions, including:

Oxidation-Reduction Reactions: The cobalt center can participate in redox reactions, where cobalt(III) can be reduced to cobalt(II) and vice versa.

Substitution Reactions: The EDTA ligand can be replaced by other ligands under specific conditions, leading to the formation of different cobalt complexes.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide is commonly used to oxidize cobalt(II) to cobalt(III) during synthesis.

Substitution Reagents: Ligands such as ammonia or other chelating agents can be used to replace EDTA in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various cobalt complexes with different ligands.

Scientific Research Applications

Potassium (ethylenediaminetetraacetato)cobaltate(III) has several scientific research applications:

Chemistry: It is used as a model compound to study coordination chemistry and the behavior of metal-EDTA complexes.

Biology: The compound is used in studies involving metal ion transport and chelation therapy.

Medicine: Research on cobalt complexes, including potassium (ethylenediaminetetraacetato)cobaltate(III), explores their potential use in medical treatments, such as anticancer agents.

Industry: The compound’s stability and chelating properties make it useful in industrial applications, including water treatment and catalysis.

Mechanism of Action

The mechanism of action of potassium (ethylenediaminetetraacetato)cobaltate(III) involves the coordination of the cobalt center with the nitrogen and oxygen atoms of the EDTA ligand. This coordination stabilizes the cobalt(III) ion and allows it to participate in various chemical reactions. The molecular targets and pathways involved depend on the specific application, such as redox reactions in chemistry or metal ion transport in biological systems .

Comparison with Similar Compounds

Similar Compounds

• Ammonium (ethylenediaminetetraacetato)cobaltate(III)
• Sodium (ethylenediaminetetraacetato)cobaltate(III)
• Rubidium (ethylenediaminetetraacetato)cobaltate(III)

Uniqueness

Potassium (ethylenediaminetetraacetato)cobaltate(III) is unique due to its specific coordination geometry and stability. The potassium ion’s coordination with glycinato-oxygen and water-oxygen atoms in a distorted octahedron distinguishes it from similar compounds with different cations .